Cas no 176688-98-5 (2-(5-Methoxy-1-methyl-1H-indol-3-yl)acetonitrile)

2-(5-Methoxy-1-methyl-1H-indol-3-yl)acetonitrile Properties

Names and Identifiers

• 2-(5-Methoxy-1-methyl-1H-indol-3-yl)acetonitrile
• (5-METHOXY-1-METHYL-1H-INDOL-3-YL)ACETONITRILE
• 1H-Indole-3-acetonitrile,5-methoxy-1-methyl-
• 2-(5-methoxy-1-methylindol-3-yl)acetonitrile
• 1H-Indole-3-acetonitrile,5-methoxy-1-methyl
• DTXSID30443042
• SCHEMBL19193000
• 176688-98-5
• +Expand

• InChIKey： PZPFLMOOTACHJO-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H12N2O/c1-14-8-9(5-6-13)11-7-10(15-2)3-4-12(11)14/h3-4,7-8H,5H2,1-2H3
• SMILES： COC1=CC=C2C(C(CC#N)=CN2C)=C1

Computed Properties

• Exact Mass: 200.09500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 200.094963011g/mol
• Heavy Atom Count: 15
• Complexity: 270
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 38Ų

Experimental Properties

• LogP: 2.25298
• PSA: 37.95000

2-(5-Methoxy-1-methyl-1H-indol-3-yl)acetonitrile Security Information

2-(5-Methoxy-1-methyl-1H-indol-3-yl)acetonitrile Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%